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Compound of Interest

Compound Name: CEP-11981 tosylate

Cat. No.: B12370821

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosing and administration of
CEP-11981 tosylate, an orally bioavailable tyrosine kinase inhibitor, in mice for preclinical
research. CEP-11981 targets Vascular Endothelial Growth Factor Receptors (VEGFR1,
VEGFR2, VEGFR3) and Tie2, playing a crucial role in inhibiting angiogenesis and tumor
growth.[1][2]

Quantitative Data Summary

The following tables summarize the reported dosing regimens for CEP-11981 tosylate in
preclinical mouse models. This data is intended to serve as a starting point for experimental
design, and optimal dosing may vary depending on the specific mouse strain, tumor model,
and experimental endpoints.

Table 1: Dosing Regimens for CEP-11981 Tosylate in Mouse Xenograft Models
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Experimental Protocols
Preparation of CEP-11981 Tosylate for Oral
Administration

This protocol describes the preparation of a CEP-11981 tosylate solution suitable for oral
gavage in mice.

Materials:

o CEP-11981 tosylate powder

o Dimethyl sulfoxide (DMSO)

o Polyethylene glycol 300 (PEG300)
e Tween-80

e Saline (0.9% NacCl)

 Sterile microcentrifuge tubes

o Pipettes and sterile tips
Procedure:

e Stock Solution Preparation:
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o Prepare a stock solution of CEP-11981 tosylate in DMSO. The concentration of the stock
solution will depend on the final desired dosing concentration.

e Vehicle Preparation:
o In a sterile tube, prepare the vehicle by mixing the components in the following ratio:

10% DMSO

40% PEG300

5% Tween-80

45% Saline
» Final Dosing Solution Preparation:

o Add the appropriate volume of the CEP-11981 tosylate stock solution to the prepared
vehicle to achieve the desired final concentration for dosing.

o Vortex the solution thoroughly to ensure it is homogenous.
o If precipitation occurs, gentle warming and/or sonication can be used to aid dissolution.

Note: The final concentration of DMSO in the dosing solution should be kept low, ideally below
2%, especially for animals that may be weak or sensitive to DMSO. The prepared solution
should be stored appropriately, with storage at -20°C for up to one month or -80°C for up to six
months recommended to prevent inactivation from repeated freeze-thaw cycles.

Administration by Oral Gavage in Mice

This protocol outlines the standard procedure for administering CEP-11981 tosylate to mice
via oral gavage. This procedure should be performed by trained personnel in accordance with
institutional animal care and use committee (IACUC) guidelines.

Materials:

e Prepared CEP-11981 tosylate dosing solution
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o Appropriately sized gavage needle (e.g., 18-20 gauge, 1.5 inches with a rounded tip for adult
mice)

e Syringe (e.g., 1 mL)
e Animal scale
Procedure:

e Animal Preparation:

o Weigh the mouse to determine the correct volume of the dosing solution to administer
(typically 5-10 mL/kg).

o Properly restrain the mouse by scruffing the neck and back to immobilize the head and
body. The head and body should be held in a vertical position to align the esophagus.

o Gavage Needle Insertion:

o Measure the appropriate insertion depth of the gavage needle by holding it alongside the
mouse, with the tip at the mouse's mouth and the end of the needle at the last rib. Mark
the needle to indicate the correct depth.

o Gently insert the gavage needle into the diastema (the gap between the incisors and
molars) and advance it along the roof of the mouth towards the esophagus. The mouse
should swallow the needle as it enters the esophagus.

o Do not force the needle. If resistance is met, withdraw the needle and attempt re-insertion.
e Administration:

o Once the needle is correctly positioned in the esophagus, slowly administer the dosing
solution from the syringe.

e Post-Administration:

o Gently remove the gavage needle along the same path of insertion.
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o Return the mouse to its cage and monitor for any signs of distress, such as labored
breathing, for at least 10-15 minutes after the procedure.
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Experimental Workflow for In Vivo Efficacy Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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